tert-butyl N-(5,5-diethylpyrrolidin-3-yl)carbamate
Overview
Description
Tert-butyl N-(5,5-diethylpyrrolidin-3-yl)carbamate is a useful research compound. Its molecular formula is C13H26N2O2 and its molecular weight is 242.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(5,5-diethylpyrrolidin-3-yl)carbamate can be achieved through a multi-step reaction pathway involving the protection of the amine group, carbamate formation, and deprotection of the amine group.", "Starting Materials": [ "5,5-diethylpyrrolidine", "tert-butyl chloroformate", "triethylamine", "methanol", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 5,5-diethylpyrrolidine with tert-butyl chloroformate and triethylamine in methanol to form tert-butyl N-(5,5-diethylpyrrolidin-3-yl)carbamate.", "Step 2: Isolation of the protected product by evaporating the solvent and purifying the product by column chromatography.", "Step 3: Carbamate formation by reacting the protected product with sodium bicarbonate and tert-butyl chloroformate in dichloromethane to form tert-butyl N-(5,5-diethylpyrrolidin-3-yl)carbamate.", "Step 4: Deprotection of the amine group by reacting the carbamate product with water and triethylamine to form tert-butyl N-(5,5-diethylpyrrolidin-3-yl)carbamate." ] } | |
CAS No. |
2742660-86-0 |
Molecular Formula |
C13H26N2O2 |
Molecular Weight |
242.4 |
Purity |
95 |
Origin of Product |
United States |
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